3-[3-(5-Methyl-2-furanyl)-1-phenyl-4-pyrazolyl]-2-propenoic acid

• Molecular Formula: C17H14N2O3
• Molecular Weight: 294.30 g/mol
• IUPAC Name: 3-[3-(5-methylfuran-2-yl)-1-phenylpyrazol-4-yl]prop-2-enoic acid
• InChI: InChI=1S/C17H14N2O3/c1-12-7-9-15(22-12)17-13(8-10-16(20)21)11-19(18-17)14-5-3-2-4-6-14/h2-11H,1H3,(H,20,21)
• InChI Key: AIFVXBUWNSFCAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=NN(C=C2C=CC(=O)O)C3=CC=CC=C3

Description

3-[3-(5-Methyl-2-furanyl)-1-phenyl-4-pyrazolyl]-2-propenoic acid is a structurally complex organic compound featuring a pyrazole core substituted with a 5-methyl-2-furanyl group at position 3, a phenyl group at position 1, and a propenoic acid moiety at position 2.

Key structural attributes include:

• 5-Methyl-2-furanyl group: Enhances lipophilicity and may influence microbial metabolism.
• Propenoic acid moiety: A reactive α,β-unsaturated carbonyl system that could participate in conjugation reactions (e.g., with glutathione) or act as a Michael acceptor.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[3-(5-methylfuran-2-yl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid typically involves multi-step organic reactions. One common synthetic route starts with the preparation of 5-methylfuran-2-carbaldehyde, which is then reacted with phenylhydrazine to form the corresponding hydrazone. This intermediate undergoes cyclization to form the pyrazole ring.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its specialized applications and the complexity of its synthesis. the general principles of large-scale organic synthesis, such as optimization of reaction conditions and purification techniques, would apply.

Chemical Reactions Analysis

Types of Reactions

3-[3-(5-methylfuran-2-yl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones.

Reduction: The propenoic acid moiety can be reduced to form the corresponding propanoic acid.

Substitution: Electrophilic substitution reactions can occur on the phenyl ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a palladium catalyst are used.

Substitution: Electrophilic substitution reactions often use reagents like bromine (Br₂) or nitric acid (HNO₃).

Major Products

Oxidation: Furanones and other oxidized derivatives.

Reduction: Propanoic acid derivatives.

Substitution: Halogenated or nitrated phenyl derivatives.

Scientific Research Applications

3-[3-(5-methylfuran-2-yl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a fluorescent probe for detecting metal ions such as cadmium (Cd²⁺).

Medicine: Explored for its potential anti-inflammatory and anticancer properties.

Mechanism of Action

The mechanism of action of 3-[3-(5-methylfuran-2-yl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid varies depending on its application:

Fluorescent Probe: The compound acts through a photoinduced electron transfer mechanism, where the presence of metal ions like cadmium quenches its fluorescence.

Biological Activity: The compound may interact with specific molecular targets, such as enzymes or receptors, to exert its biological effects.

Comparison with Similar Compounds

Comparison with Structurally or Functionally Similar Compounds

The compound’s uniqueness lies in its hybrid structure, combining pyrazole, furan, and propenoic acid groups. Below is a comparative analysis with related compounds from diverse applications:

Table 1: Comparative Analysis of Key Compounds

Compound Name	Core Structure	Key Functional Groups	Applications/Metabolism	References
3-[3-(5-Methyl-2-furanyl)-1-phenyl-4-pyrazolyl]-2-propenoic acid	Pyrazole + furan + propenoic acid	α,β-unsaturated acid, furan, phenyl	Hypothesized: Pharmaceutical intermediate	—
3-(4′-Hydroxyphenyl)propionic acid	Phenylpropionic acid	Hydroxyphenyl, propionic acid	Flavonoid metabolite; biomarker for naringin
Haloxyfop	Phenoxypropanoic acid	Phenoxy, trifluoromethyl pyridine	Herbicide (ACCase inhibitor)
Fluazifop	Phenoxypropanoic acid	Phenoxy, trifluoromethyl pyridine	Herbicide (lipid synthesis disruption)
Caffeic Acid	Phenylpropenoic acid	Dihydroxyphenyl, propenoic acid	Antioxidant; undergoes microbial dehydroxylation

Structural and Functional Comparisons

• Pyrazole vs. Phenolic Acid Derivatives: The target compound’s pyrazole core differs from the phenylpropionic acids (e.g., 3-(4′-hydroxyphenyl)propionic acid) found in flavonoid metabolism. The latter undergoes microbial dehydroxylation and conjugation to form biomarkers like hippuric acid, whereas the pyrazole-furan system may resist ring fission, leading to distinct metabolic fates .
• Comparison with Agrochemicals: Haloxyfop and fluazifop, phenoxypropanoic acid herbicides, feature trifluoromethylpyridine groups critical for herbicidal activity. In contrast, the target compound’s furan and pyrazole groups may confer different biological targets (e.g., enzyme inhibition in mammals vs. plants) .

Metabolic Pathways

• Microbial vs. Mammalian Metabolism: Flavonoid-derived compounds like 3-(4′-hydroxyphenyl)propionic acid are degraded by gut microbiota via dehydroxylation and β-oxidation to benzoic acid derivatives . The target compound’s furan ring, however, may undergo oxidative opening to form dicarbonyl intermediates, akin to furan metabolism in food toxicology. The propenoic acid group could undergo phase II conjugation (e.g., glucuronidation), similar to caffeic acid, but its pyrazole ring might slow enzymatic processing compared to simpler phenylpropenoic acids.

Biological Activity

Overview

3-[3-(5-Methyl-2-furanyl)-1-phenyl-4-pyrazolyl]-2-propenoic acid, also known as a complex organic compound, has garnered attention in various fields due to its unique structural features and potential biological activities. This compound contains a furan ring, a pyrazole ring, and a propenoic acid moiety, which contribute to its diverse biological interactions.

Property	Value
Molecular Formula	C17H14N2O3
Molecular Weight	294.30 g/mol
IUPAC Name	3-[3-(5-methylfuran-2-yl)-1-phenylpyrazol-4-yl]prop-2-enoic acid
InChI	InChI=1S/C17H14N2O3/c1-12-7-9-15(22-12)17-13(8-10-16(20)21)11-19(18-17)14-5-3-2-4-6-14/h2-11H,1H3,(H,20,21)
Canonical SMILES	CC1=CC=C(O1)C2=NN(C=C2C=CC(=O)O)C3=CC=CC=C3

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. A common synthetic route begins with the preparation of 5-methylfuran-2-carbaldehyde, which is then reacted with phenylhydrazine to form the hydrazone intermediate. This intermediate undergoes cyclization to yield the pyrazole ring, followed by further reactions to introduce the propenoic acid moiety.

The biological activity of 3-[3-(5-Methyl-2-furanyl)-1-phenyl-4-pyrazolyl]-2-propenoic acid is attributed to its ability to interact with various biological targets:

Fluorescent Probe : The compound acts through a photoinduced electron transfer mechanism, where the presence of metal ions like cadmium quenches its fluorescence.

Anti-inflammatory and Anticancer Properties : Preliminary studies suggest that this compound may inhibit specific enzymes or receptors involved in inflammatory pathways and cancer progression .

Case Studies and Research Findings

• Antimicrobial Activity : In vitro studies have shown that derivatives of pyrazole compounds exhibit significant antimicrobial properties against various bacteria. For example, compounds structurally similar to 3-[3-(5-Methyl-2-furanyl)-1-phenyl-4-pyrazolyl]-2-propenoic acid demonstrated activity against Escherichia coli and Staphylococcus aureus, indicating potential applications in treating bacterial infections .
• Anticancer Research : A recent study evaluated the anticancer effects of related pyrazole derivatives on various cancer cell lines. The results indicated that these compounds could induce apoptosis in cancer cells, suggesting their potential as therapeutic agents .

Comparative Analysis

To understand the biological activity of 3-[3-(5-Methyl-2-furanyl)-1-phenyl-4-pyrazolyl]-2-propenoic acid in relation to similar compounds, a comparison can be made with other pyrazole derivatives:

Compound Name	Antimicrobial Activity	Anticancer Activity
3-[3-(5-Methylfuran)-1-phenyloxazolyl]-2-propenoic acid	Moderate	Moderate
4-(5-Methylfuran)-1H-pyrazole	High	High
5-(4-Methoxyphenyl)-1H-pyrazole	Low	Moderate